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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the considerations and protocols
for tank-mixing the graminicide clodinafop-propargyl with various broadleaf herbicides. The
information is intended to guide researchers in designing and conducting experiments to
evaluate the efficacy, compatibility, and potential interactions of these herbicide combinations.

Introduction

Clodinafop-propargyl is a post-emergence herbicide belonging to the
aryloxyphenoxypropionate (“fop") chemical family.[1] It is highly effective for the selective
control of annual grass weeds, such as wild oats (Avena fatua), littleseed canarygrass (Phalaris
minor), and Italian ryegrass (Lolium multiflorum), in cereal crops like wheat and barley.[1][2] Its
mode of action involves the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, which
is crucial for fatty acid synthesis in grasses.[3][4] This disruption of lipid production leads to the
breakdown of cell membranes and ultimately, the death of the susceptible grass weeds.[5]
Dicotyledonous (broadleaf) crops are naturally tolerant to ACCase inhibitors because their
version of the enzyme does not bind with the herbicide.[6]

Given that clodinafop-propargyl does not control broadleaf weeds, it is commonly tank-mixed
with other herbicides to achieve broad-spectrum weed control.[7][8] However, the chemical and
physiological interactions between tank-mix partners can lead to outcomes that are synergistic
(enhanced effect), additive (independent effect), or antagonistic (reduced effect).[9][10]
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Understanding these interactions is critical for optimizing weed management strategies and
preventing crop injury.

This document outlines the protocols for assessing the physical compatibility and biological
efficacy of clodinafop-propargyl tank-mixes with common broadleaf herbicides, including
sulfonylureas (e.g., metsulfuron-methyl), protoporphyrinogen oxidase (PPO) inhibitors (e.g.,
carfentrazone-ethyl), and synthetic auxins (e.g., 2,4-D).

Herbicide Interactions: A Summary of Field
Observations

Field studies have demonstrated varying levels of compatibility and efficacy when clodinafop-
propargyl is tank-mixed with different broadleaf herbicides. The following tables summarize
quantitative data from several key studies.

Table 1: Efficacy of Clodinafop-propargyl Tank-Mixes on Grassy Weeds
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Application  Target Weed .
Broadleaf Crop (if Reference(s
Rate (g Grassy Control .
Partner . . specified) )
a.i./ha) Weed(s) Efficacy (%)
Clodinafop: )
Phalaris
Metsulfuron- 60, )
minor, Avena 97.3 Wheat [11]
methyl Metsulfuron: o
ludoviciana
4
Phalaris
Clodinafop: )
50 minor, Avena
’ ludoviciana, Excellent Wheat [5]
Metsulfuron:
Lolium
4
temulentum
Clodinafop:
Carfentrazon 60, Phalaris )
) Compatible Wheat [3]
e-ethyl Carfentrazon minor
e: 20
Clodinafop:
60, Grassy )
Effective Wheat [12]
Carfentrazon Weeds
e: 20
_ Phalaris o
Clodinafop: ) Antagonistic
minor, ]
2,4-D 64-112, 2,4- (efficacy Wheat [13][14]
Bromus
D: 975-1300 reduced)
tectorum
Clodinafop: Alopecurus
] ) Wheat,
Florasulam 65, myosuroides, Effective
Barley

Florasulam: 5

Avena spp.

Table 2: Efficacy of Clodinafop-propargyl Tank-Mixes on Broadleaf Weeds
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Application  Target Weed .
Broadleaf Crop (if Reference(s
Rate (g Broadleaf Control .
Partner . . specified) )
a.i./ha) Weed(s) Efficacy (%)
Chenopodiu
) m album,
Clodinafop: _
Melilotus
Metsulfuron- 60,
spp., 96.5 Wheat [11]
methyl Metsulfuron: )
4 Medicago
denticulata,
etc.
Clodinafop:
60, Broadleaf
85.26 Wheat [12][15]
Metsulfuron: Weeds
4
Clodinafop:
Carfentrazon 60, Chenopodiu )
Compatible Wheat [3]
e-ethyl Carfentrazon m album
e: 20
Clodinafop:
60, Broadleaf )
Effective Wheat [12]
Carfentrazon Weeds
e: 20
) Cardaria
Clodinafop:
draba, )
2,4-D 64-112, 2,4- o Effective Wheat [13][14]
Conringia
D: 975-1300 . _
orientalis
Galium
) aparine,
Clodinafop: _
Veronica Wheat,
Florasulam 65, o Effective
hederifolia, Barley
Florasulam: 5 o
Matricaria
spp.
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Table 3: Effect of Clodinafop-propargyl Tank-Mixes on Wheat Grain Yield

Broadleaf Application Wheat Grain Comparison to
. . Reference(s)
Partner Rate (g a.i./ha)  Yield ( kg/ha) Weedy Check
Metsulfuron- Clodinafop: 60, Significantly
4854 _ [12][15]
methyl Metsulfuron: 4 higher
Clodinafop + o
Significantly
Metsulfuron 5500 - 5770 ] [11]
) higher

(ready-mix): 75

Clodinafop: 60, At par with o
Carfentrazone- ) Significantly

Carfentrazone: Clodinafop + ) [12]
ethyl higher

20 Metsulfuron

] Increased o

Clodinafop: 96, Significantly
2,4-D compared to 2,4- ] [13][14]

2,4-D: 975-1300 higher

D alone

Experimental Protocols
Protocol for Assessing Physical Compatibility (Jar Test)

A jar test is essential to determine the physical compatibility of a tank-mix combination before

large-scale mixing.[7][9][16] Incompatibility can lead to the formation of precipitates, gels, or

foams, which can clog spray equipment and result in uneven application.[17]

Materials:

Clean, transparent glass or plastic jar (1-liter or 1-quart) with a lid

Water from the source to be used for spraying

Pipettes or measuring cylinders for accurate measurement of herbicides

The herbicide formulations to be tested (clodinafop-propargyl and broadleaf herbicide)

Any adjuvants (e.g., surfactants, oils) to be used in the tank-mix
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o Personal Protective Equipment (PPE) as specified on the herbicide labels
Procedure:
« Fill the jar halfway with the water that will be used for the spray solution.[1]

o Add any compatibility agents or water conditioners (e.g., ammonium sulfate) if required, and
mix thoroughly.

o Add the different herbicide formulations to the jar in the correct mixing order. A general rule is
to follow the "WALES" or "WAMLEGS" acronym: Wettable powders and Water-dispersible
Granules, Agitate, Liquid flowables and Suspensions, Emulsifiable concentrates.[16] Add
each product one at a time and agitate the solution after each addition.[7]

¢ Add any adjuvants, such as surfactants or crop oil concentrates, last.

« Fill the rest of the jar with water to the desired final concentration, cap it, and shake
vigorously.

o Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as
separation, precipitation, clumping, or gelling.[7]

« If the mixture remains uniform, it is considered physically compatible. If separation occurs,
shake the jar again to see if the mixture readily re-suspends. If it does not, the mixture is
incompatible.
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Fig. 1: Jar Test Workflow

© 2025 BenchChem. All rights reserved. 7/14 Tech Support


https://www.benchchem.com/product/b133425?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol for Greenhouse Bio-efficacy and Phytotoxicity
Trials

Greenhouse trials allow for the controlled evaluation of herbicide efficacy and crop safety under
standardized conditions.

Experimental Design:

Design: Completely Randomized Design (CRD) or Randomized Complete Block Design
(RCBD) with a minimum of four replications.[18]

o Experimental Unit: Pots or trays containing the target weed species and/or crop.

o Plant Material: Use healthy, uniform seedlings of the desired weed and crop species, grown
in a suitable potting medium.

e Treatments:
o Untreated control (no herbicide).

o Clodinafop-propargyl applied alone at various rates (e.g., 0.5x, 1x, 2x the recommended
rate).

o Broadleaf herbicide applied alone at various rates.

o Tank-mix combinations of clodinafop-propargyl and the broadleaf herbicide at various
rates.

o Application: Apply herbicides using a calibrated cabinet sprayer to ensure uniform coverage.
Record application parameters such as nozzle type, pressure, spray volume, and speed.

Data Collection:

o Phytotoxicity Assessment: Visually assess crop injury at regular intervals (e.g., 3, 7, 14, and
21 days after treatment - DAT) using a 0-100% scale (0 = no injury, 100 = complete plant
death). Note any symptoms such as chlorosis, necrosis, stunting, or malformation.[19]
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o Weed Control Efficacy: Visually assess weed control at the same intervals using a 0-100%
scale (0 = no control, 100 = complete weed death).

e Biomass Reduction: At the end of the experiment (e.g., 21 or 28 DAT), harvest the above-
ground biomass of both crop and weed species. Dry the plant material in an oven at a
constant temperature (e.g., 70°C) until a constant weight is achieved.

Protocol for Field Bio-efficacy and Phytotoxicity Trials

Field trials are crucial for evaluating herbicide performance under real-world environmental
conditions.

Experimental Design:

o Design: Randomized Complete Block Design (RCBD) with at least three or four replications
is recommended to account for field variability.[11]

e Plot Size: Individual plot sizes should be adequate for representative sampling and to
minimize spray drift between plots (e.g., 3m x 6m).

o Treatments: Similar to the greenhouse trials, include an untreated control, individual
herbicides at different rates, and their tank-mix combinations.

o Application: Use a calibrated backpack or bicycle sprayer equipped with appropriate nozzles
to deliver a uniform spray volume (e.g., 300-400 L/ha). Record all application details and
environmental conditions (temperature, humidity, wind speed) at the time of spraying.

Data Collection:

» Weed Density and Dry Weight: At a specified time after application (e.g., 30 or 60 DAS),
record weed density (number of weeds per m2) and collect weed biomass from randomly
placed quadrats within each plot.[5] Dry the biomass to a constant weight.

» Phytotoxicity Assessment: Visually assess crop injury at regular intervals using the 0-100%
scale.

o Weed Control Efficiency (WCE): Calculate WCE using the following formula: WCE (%) =
[(Weed dry matter in control plot - Weed dry matter in treated plot) / Weed dry matter in
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control plot] x 100.[12]

e Crop Yield and Yield Components: At crop maturity, harvest the grain from a designated area
within each plot to determine grain yield ( kg/ha ).[5] Yield components such as the number
of effective tillers and 1000-grain weight can also be measured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Tank-Mixing
Clodinafop-Propargyl with Broadleaf Herbicides]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b133425#tank-mixing-clodinafop-
propargyl-with-broadleaf-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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